2-[7-benzyl-8-(3,5-diethyl-1H-pyrazol-1-yl)-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-1-yl]acetamide

• IUPAC Name: 2-[7-benzyl-8-(3,5-diethylpyrazol-1-yl)-3-methyl-2,6-dioxopurin-1-yl]acetamide
• InChI: InChI=1S/C22H25N7O3/c1-4-15-11-16(5-2)29(25-15)21-24-19-18(27(21)12-14-9-7-6-8-10-14)20(31)28(13-17(23)30)22(32)26(19)3/h6-11H,4-5,12-13H2,1-3H3,(H2,23,30)
• InChI Key: WVKLERKVRKPPQJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=NN1C2=NC3=C(N2CC4=CC=CC=C4)C(=O)N(C(=O)N3C)CC(=O)N)CC
• Molecular Formula: C22H25N7O3
• Molecular Weight: 435.5 g/mol
• CAS No.: 1013764-12-9

Description

The compound is a complex organic molecule with several functional groups. It contains a pyrazole ring, which is a five-membered ring with two nitrogen atoms. Pyrazole rings are known for their diverse pharmacological effects.

Synthesis Analysis

While the specific synthesis pathway for this compound isn’t available, pyrazole compounds are often synthesized through the reaction of hydrazines with 1,3-diketones.

Molecular Structure Analysis

The compound contains a purine ring, which is a fused ring system composed of a pyrimidine ring and an imidazole ring. It also contains an acetamide group, which consists of a carbonyl group (C=O) and an amine group (NH2) attached to the same carbon atom.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the functional groups present. For example, the amine group might undergo reactions with acids to form amides, or it could participate in condensation reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups like the amine and carbonyl groups would likely make the compound soluble in polar solvents.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many drugs containing a pyrazole ring work by interacting with enzymes in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and the specific conditions under which it is handled. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for research on this compound could include exploring its potential uses in medicine or other fields, investigating its reactivity under various conditions, or studying its interactions with other molecules.